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Compound of Interest

Compound Name: 4-Phenethylpiperazin-1-amine

CAS No.: 34924-96-4

Cat. No.: B1357012

Get Quote

Introduction: The Therapeutic Potential and
Handling of 4-Phenethylpiperazin-1-amine
4-Phenethylpiperazin-1-amine is a notable derivative of the piperazine scaffold, a structural

motif frequently encountered in a wide array of therapeutic agents. The piperazine ring is

recognized for its ability to confer favorable pharmacokinetic properties, such as enhanced

aqueous solubility and oral bioavailability. The incorporation of a phenethyl group suggests

potential interactions with various biological targets, making this compound a person of interest

for researchers in drug discovery and development.

These application notes provide a comprehensive guide for the effective dissolution of 4-
Phenethylpiperazin-1-amine, a critical first step for any in vitro or in vivo experimental

workflow. The protocols outlined below are designed to be a self-validating system,

emphasizing the rationale behind each step to ensure scientific integrity and reproducibility.

Physicochemical Profile: An Inferential Analysis
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Direct and comprehensive physicochemical data for 4-Phenethylpiperazin-1-amine is not

readily available in public databases. Therefore, the following properties are inferred from

structurally similar compounds, such as 1-amino-4-methylpiperazine, 1-amino-4-

cyclopentylpiperazine, and other N-substituted piperazines. Researchers are strongly advised

to perform their own characterization for definitive values.
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Property
Inferred
Value/Characteristic

Rationale and Key
Considerations

Molecular Formula C₁₂H₁₉N₃
Based on the chemical

structure.

Molecular Weight ~205.30 g/mol
Calculated from the molecular

formula.

Appearance
Likely a liquid or a low-melting

solid

Based on analogs like 1-

amino-4-methylpiperazine

which is a liquid.[1]

pKa Estimated between 7.5 and 9.5

The two nitrogen atoms in the

piperazine ring will have

distinct pKa values. The

exocyclic primary amine will

also contribute. The exact

values will be influenced by the

phenethyl group.

Aqueous Solubility
Predicted to be moderate to

low

While the piperazine and

amine moieties enhance

hydrophilicity, the phenethyl

group is hydrophobic and will

decrease water solubility.

Compounds like 1-amino-4-

cyclopentylpiperazine are

slightly soluble in water.[2]

Organic Solvent Solubility
Expected to be soluble in polar

organic solvents

Analogs show good solubility

in methanol, ethanol, DMSO,

and DMF.[3][4]

Stability
Potentially susceptible to

oxidation

Amines, particularly in solution,

can be prone to oxidative

degradation. Tertiary amines

are generally more stable than

primary or secondary amines.

[5]
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Dissolution Protocol for 4-Phenethylpiperazin-1-
amine
The choice of solvent is paramount and is dictated by the specific requirements of the

downstream application, be it cell-based assays, animal studies, or analytical characterization.

The following workflow is designed to guide the researcher toward an optimal dissolution

strategy.
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Start: Undissolved
4-Phenethylpiperazin-1-amine

In Vitro Experiment?

Cell-Based Assay?

Yes

In Vivo Experiment?

No

Aqueous Buffer
(e.g., PBS, HBSS)

High Solubility

DMSO

Low Aqueous Solubility

Proceed with Experiment

Check Final Solvent
Concentration for Toxicity

Ethanol

Co-solvent System
(e.g., DMSO/Saline,

Ethanol/Saline)

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1-Amino-4-methylpiperazine 97 6928-85-4 [sigmaaldrich.com]

2. 1-Amino-4-cyclopentylpiperazine | 61379-64-4 [chemicalbook.com]

3. 21409-26-7 CAS MSDS (4-AMINOPHENYL-1-PHENETHYLPIPERIDINE) Melting Point
Boiling Point Density CAS Chemical Properties [chemicalbook.com]

4. britiscientific.com [britiscientific.com]

5. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.sigmaaldrich.com/CL/es/product/aldrich/255688
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1477366.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3506659.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3506659.aspx
https://britiscientific.com/product-detail/1-amino-4-cyclopentenyl-piperazine-1gm-5gm-25gm/brisku-bs15210
https://www.researchgate.net/publication/350809305_Stability_of_Structurally_Varied_Aqueous_Amines_for_CO2_Capture
https://www.benchchem.com/product/b1357012/docs#application-notes-and-protocols-for-the-dissolution-of-4-phenethylpiperazin-1-amine
https://www.benchchem.com/product/b1357012/docs#application-notes-and-protocols-for-the-dissolution-of-4-phenethylpiperazin-1-amine
https://www.benchchem.com/product/b1357012/docs#application-notes-and-protocols-for-the-dissolution-of-4-phenethylpiperazin-1-amine
https://www.benchchem.com/product/b1357012/docs#application-notes-and-protocols-for-the-dissolution-of-4-phenethylpiperazin-1-amine
https://www.benchchem.com/product/b1357012?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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